Cas no 185457-33-4 (dimethyl 5-aminobenzene-1,3-dicarboxylate hydrochloride)

• Product Name: dimethyl 5-aminobenzene-1,3-dicarboxylate hydrochloride
• CAS No: 185457-33-4
• MF: C₁₀H₁₂ClNO₄
• MW: 245.659582138062
• CID: 1379620
• PubChem ID: 18974694
• Update Time: 2025-11-01

dimethyl 5-aminobenzene-1,3-dicarboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• dimethyl 5-aminobenzene-1,3-dicarboxylate hydrochloride
• LogP
• I11766
• DB-198034
• SCHEMBL111186
• BITSMTARJGEBFK-UHFFFAOYSA-N
• Dimethyl 5-aminoisophthalate HCl
• Dimethyl 5-aminoisophthalate hydrochloride
• Dimethyl5-aminoisophthalatemonohydrochloride
• 1,3-dimethyl 5-aminobenzene-1,3-dicarboxylate hydrochloride
• Dimethyl 5-aminoisophthalate monohydrochloride
• 185457-33-4
• dimethyl 5-aminobenzene-1,3-dicarboxylate;hydrochloride

• Inchi： 1S/C10H11NO4.ClH/c1-14-9(12)6-3-7(10(13)15-2)5-8(11)4-6;/h3-5H,11H2,1-2H3;1H
• InChI Key： BITSMTARJGEBFK-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1C=C(C=C(C(=O)OC)C=1)N)=O

Computed Properties

• Exact Mass: 245.04556
• Monoisotopic Mass: 245.0454856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.6Ų

Experimental Properties

• PSA: 78.62

Additional information on dimethyl 5-aminobenzene-1,3-dicarboxylate hydrochloride

Recent Advances in the Study of Dimethyl 5-Aminobenzene-1,3-dicarboxylate Hydrochloride (CAS: 185457-33-4)

Dimethyl 5-aminobenzene-1,3-dicarboxylate hydrochloride (CAS: 185457-33-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its dicarboxylate and amino functional groups, has been the subject of recent investigations due to its potential applications in drug development and medicinal chemistry. The following research brief provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have explored the synthetic pathways for dimethyl 5-aminobenzene-1,3-dicarboxylate hydrochloride, emphasizing improvements in yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that enhances the efficiency of the synthesis process, reducing byproduct formation and increasing scalability. This advancement is particularly relevant for industrial applications where large-scale production is required.

In terms of biological activity, dimethyl 5-aminobenzene-1,3-dicarboxylate hydrochloride has shown promising results as a precursor in the synthesis of bioactive molecules. Research published in Bioorganic & Medicinal Chemistry Letters highlighted its role in the development of kinase inhibitors, which are critical in the treatment of various cancers. The compound's ability to serve as a building block for more complex pharmacophores underscores its versatility in drug design.

Furthermore, a 2024 study in Chemical Biology & Drug Design investigated the compound's interactions with specific protein targets, revealing its potential as a modulator of enzymatic activity. These findings open new avenues for the development of targeted therapies, particularly in diseases where enzyme dysregulation plays a key role.

In conclusion, dimethyl 5-aminobenzene-1,3-dicarboxylate hydrochloride (CAS: 185457-33-4) continues to be a valuable compound in chemical biology and pharmaceutical research. Its synthetic accessibility, coupled with its diverse biological applications, makes it a focal point for ongoing and future studies. Researchers are encouraged to explore its potential further, particularly in the context of novel drug discovery and therapeutic innovation.